1-(4-(tetrahydro-2H-pyran-4-yl)piperazin-1-yl)ethan-1-one hydrochloride

• IUPAC Name: 1-[4-(oxan-4-yl)piperazin-1-yl]ethanone;hydrochloride
• InChI: InChI=1S/C11H20N2O2.ClH/c1-10(14)12-4-6-13(7-5-12)11-2-8-15-9-3-11;/h11H,2-9H2,1H3;1H
• InChI Key: IZGKWLRXUZJTMO-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCN(CC1)C2CCOCC2.Cl
• Molecular Formula: C11H21ClN2O2
• Molecular Weight: 248.75 g/mol

Description

The compound “1-(4-(tetrahydro-2H-pyran-4-yl)piperazin-1-yl)ethan-1-one hydrochloride” is primarily used as an intermediate in organic synthesis and medicinal chemistry. It is also used in the synthesis of cell biology test reagents. The empirical formula of this compound is C10H22Cl2N2O, and it has a molecular weight of 257.20.

Synthesis Analysis

The synthesis of this compound involves the reaction of N-methoxy-N-methyl tetrahydro-2H-pyran-4-carboxamide with methylmagnesium bromide in a dry reaction flask. The mixture is immersed in a cold well at -60 degrees and methylmagnesium bromide is added via a syringe within 8 minutes. The temperature of the cold well is raised to 0 degrees over 6 hours, after which the reaction mixture is diluted with water and ethyl acetate and vigorously stirred for 10 minutes. The two phases are separated, and the water layer is extracted with ethyl acetate. The organic layers are combined and washed with brine, separated, and dried over MgSO4. The residue is purified by column chromatography to obtain the target compound.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the SMILES string NC1CCN(C2CCOCC2)CC1.[H]Cl.[H]Cl. The InChI key is HYXJEJRVAXONMK-UHFFFAOYSA-N.

Chemical Reactions Analysis

In organic synthesis transformations, the ketone carbonyl group in 1-(tetrahydro-2H-pyran-4-yl)ethanone can react with Wittig reagents to prepare various poly-substituted olefin compounds. Additionally, the ketone carbonyl group can be reduced to a hydroxyl group by appropriate reducing agents.

Physical And Chemical Properties Analysis

This compound is a solid. The compound has a density of 1.024, a boiling point of 90-94℃/15mm, a flash point of 75.121°C, a vapor pressure of 0.381mmHg at 25°C, and a refractive index of 1.4530.

Scientific Research Applications

Organic Synthesis and Medicinal Chemistry

• Intermediate : 1-(Tetrahydro-2H-pyran-4-yl)ethanone serves as a valuable intermediate in organic synthesis. Its ketone carbonyl group can react with Wittig reagents to produce diverse poly-substituted alkenes. .
• Cell Biology Detection Reagents : Researchers use this compound to synthesize reagents for cell biology studies. .

Safety and Hazards

The compound is classified as Acute Tox. 4 Oral according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), indicating that it is harmful if swallowed. The compound is also classified as a combustible solid.

Mechanism of Action

Target of Action

The primary target of 1-(4-(tetrahydro-2H-pyran-4-yl)piperazin-1-yl)ethan-1-one hydrochloride is Acid Phosphatase (APase) . APase is an enzyme that non-specifically catalyzes the hydrolysis of monoesters and anhydrides of phosphoric acid to produce inorganic phosphate .

Mode of Action

The compound interacts with its target, APase, by binding to the active site of the enzyme. This interaction facilitates the hydrolysis of monoesters and anhydrides of phosphoric acid

Biochemical Pathways

The action of this compound affects the biochemical pathway involving the production, transport, and recycling of phosphate . The hydrolysis of monoesters and anhydrides of phosphoric acid leads to the production of inorganic phosphate, which plays a crucial role in various biochemical processes, including energy metabolism and signal transduction .

Result of Action

The action of 1-(4-(tetrahydro-2H-pyran-4-yl)piperazin-1-yl)ethan-1-one hydrochloride results in the production of inorganic phosphate . This can influence various cellular processes, including energy metabolism and signal transduction .

Action Environment

The action, efficacy, and stability of 1-(4-(tetrahydro-2H-pyran-4-yl)piperazin-1-yl)ethan-1-one hydrochloride can be influenced by various environmental factors. These may include pH, temperature, and the presence of other molecules in the environment. For instance, the optimal pH for APase activity is 5.7, and the optimal temperature is 45°C .